(2E,2'E)-Dimethyl 4,4'-(methylazanediyl)bis(but-2-enoate)
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Description
(2E,2'E)-Dimethyl 4,4'-(methylazanediyl)bis(but-2-enoate) is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26. The purity is usually 95%.
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Scientific Research Applications
Natural Sources and Bioactivities of Related Compounds : Research has explored the natural sources and bioactivities of structurally related compounds, emphasizing their occurrence in various organisms and their potent bioactivities, including antimicrobial and antifungal properties. Such studies suggest potential applications in developing bioactive materials or agents from (2E,2'E)-Dimethyl 4,4'-(methylazanediyl)bis(but-2-enoate) or its derivatives (Fuqiang Zhao et al., 2020).
Thermophysical Property Measurements in Mixtures : Investigations into the thermophysical properties of mixtures containing ethers and other compounds have highlighted the importance of understanding how such compounds interact in various solvents. This knowledge is crucial for applications in chemical engineering and formulation science (K. Marsh et al., 1999).
Liquid Crystal Research : Studies on methylene-linked liquid crystal dimers, including their transition properties and phases, can inform materials science, particularly in the development of advanced display technologies and optical devices. The structural manipulation of compounds like (2E,2'E)-Dimethyl 4,4'-(methylazanediyl)bis(but-2-enoate) could lead to novel liquid crystalline materials with unique properties (P. Henderson & C. Imrie, 2011).
Occupational Exposure and Environmental Impact : Understanding the exposure and health effects of industrial chemicals is crucial for occupational safety and environmental protection. Research into compounds with similar usage patterns can inform safety guidelines and regulatory policies to mitigate potential risks associated with (2E,2'E)-Dimethyl 4,4'-(methylazanediyl)bis(but-2-enoate) (E. Ribeiro et al., 2017).
Properties
IUPAC Name |
methyl (E)-4-[[(E)-4-methoxy-4-oxobut-2-enyl]-methylamino]but-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO4/c1-12(8-4-6-10(13)15-2)9-5-7-11(14)16-3/h4-7H,8-9H2,1-3H3/b6-4+,7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMLALJKZIMJBNT-YDFGWWAZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC=CC(=O)OC)CC=CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C/C=C/C(=O)OC)C/C=C/C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.